3-(4-methoxypyrrolidin-2-yl)-5-methyl-1H-1,2,4-triazole

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CC1=NC(=NN1)C2CC(CN2)OC
• InChI: InChI=1S/C8H14N4O/c1-5-10-8(12-11-5)7-3-6(13-2)4-9-7/h6-7,9H,3-4H2,1-2H3,(H,10,11,12)
• InChIKey: HIGXKPGKAUHKNF-UHFFFAOYSA-N

3-(4-Methoxypyrrolidin-2-yl)-5-methyl-1H-1,2,4-triazole Core Properties

3-(4-Methoxypyrrolidin-2-yl)-5-methyl-1H-1,2,4-triazole (CAS 1249982-35-1) is a disubstituted 1,2,4-triazole heterocycle with a molecular formula of C8H14N4O and a molecular weight of 182.22 g/mol . It features a 5-methyl group on the triazole ring and a 4-methoxypyrrolidin-2-yl substituent at the 3-position, creating a unique stereochemical and electronic environment within the pyrrolidine-triazole hybrid scaffold class [1].

Scaffold Chiral 4-methoxypyrrolidine-1,2,4-triazole hybrid

Regiochemistry 5-methyl substitution on triazole ring

Workflow Stereospecific library synthesis; SAR studies

• [1] PubChem. Compound Summary for 3-(4-methoxypyrrolidin-2-yl)-5-methyl-1H-1,2,4-triazole. National Center for Biotechnology Information. View Source

Why Generic Analogs Are Not Interchangeable

In-class compounds like 5-methyl-3-(pyrrolidin-2-yl)-1H-1,2,4-triazole (CAS 1604442-56-9) lack the 4-methoxy substituent, resulting in a lower molecular weight (152.20 g/mol, C7H12N4) and distinctly different hydrogen-bonding and lipophilic profiles . Conversely, the des-methyl analog 3-(4-methoxypyrrolidin-2-yl)-1H-1,2,4-triazole shares the methoxypyrrolidine unit but removes the 5-methyl group, altering the triazole ring's electronic properties and steric demands . These variations in substitution pattern directly modulate the central scaffold's logP, polar surface area, and capacity for specific intermolecular interactions, meaning they cannot be considered generic substitutes for structure-activity relationship (SAR) studies, lead optimization, or pharmacological investigations where precise binding geometries are critical [1].

Target Attribute

Analog Difference

Risk

4-Methoxy substituent

5-methyl-3-(pyrrolidin-2-yl) analog (no methoxy)

Altered lipophilicity and H-bonding may shift binding profile

5-Methyl group on triazole

3-(4-methoxypyrrolidin-2-yl) analog (des-methyl)

Electronic and tautomeric changes may compromise SAR reproducibility

• [1] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014 Aug 21;12(31):5898-904. doi: 10.1039/c4ob00931b. View Source

Quantitative Differentiation Evidence

Molecular Weight vs. Non-Methoxylated Analogs

The target compound possesses a molecular weight of 182.22 g/mol due to the presence of the 4-methoxy group, compared to 152.20 g/mol for the closest non-methoxylated analog 5-methyl-3-(pyrrolidin-2-yl)-1H-1,2,4-triazole . This represents a 19.7% increase in molecular weight, which directly impacts physicochemical parameters such as lipophilicity and topological polar surface area (TPSA) .

Molecular Weight

Reported

182.22 vs 152.20 g/mol (+19.7%)

Impacts lipophilicity and TPSA; influences drug-likeness filtering

Calculated from molecular formulas; no experimental logP

Evidence Dimension	Molecular Weight
Target Compound Data	182.22 g/mol
Comparator Or Baseline	5-methyl-3-(pyrrolidin-2-yl)-1H-1,2,4-triazole: 152.20 g/mol
Quantified Difference	30.02 g/mol absolute difference (19.7% increase)
Conditions	Calculated based on molecular formula C8H14N4O vs C7H12N4

Why This Matters

The molecular weight difference is a key filter in drug-likeness and lead-likeness criteria (e.g., Rule of 5), directly influencing compound selection for fragment-based or HTS library design.

Vendor-Specified Purity as Procurement Differentiator

Commercially, the compound is offered with a guaranteed purity of NLT 97% by specialized vendors serving pharmaceutical R&D, and the product conforms to an ISO-certified quality system . In comparison, common generic pyrrolidine-triazole analogs like 5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole are frequently listed at 95% purity , which can introduce additional purification steps or impurity profiling requirements during hit-to-lead campaigns.

Vendor Purity

Source review

NLT 97% (ISO) vs 95%

Reduces re-purification needs; supports assay reproducibility

Per vendor product pages; verify COA

Evidence Dimension	Commercial Purity Specification
Target Compound Data	NLT 97% (ISO certified)
Comparator Or Baseline	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole: 95%
Quantified Difference	≥2% absolute purity difference
Conditions	As specified by MolCore (target) and Leyan (comparator) product pages

Why This Matters

A higher guaranteed purity reduces the burden of in-house re-purification and ensures more accurate biological assay results, directly impacting procurement decisions for lead optimization programs where reproducibility is critical.

Triazole Regioisomerism: 5-Methyl vs. Unsubstituted

The target compound is a specific regioisomer bearing a 5-methyl group on the 1,2,4-triazole ring. The des-methyl analog 3-(4-methoxypyrrolidin-2-yl)-1H-1,2,4-triazole shares the same molecular formula (C8H14N4O, MW 182.22) but lacks the methyl substituent, which alters the electron density distribution across the triazole ring . This influences tautomeric equilibria and hydrogen-bond donor/acceptor capabilities, as demonstrated by the distinct computed LogP and TPSA values reported for related regioisomeric pairs .

Regioisomer

Class-level inference

5-methyl vs unsubstituted triazole; identical MW

Controls H-bond donor/acceptor capacity; critical for SAR correlations

No direct head-to-head data; inferred from analog pairs

Evidence Dimension	Presence of 5-methyl substituent
Target Compound Data	5-methyl group present; enables specific tautomeric stabilization
Comparator Or Baseline	3-(4-methoxypyrrolidin-2-yl)-1H-1,2,4-triazole: no methyl group
Quantified Difference	Unable to quantify due to lack of public experimental data; inferred from computed property differences in analogous triazole pairs
Conditions	Chemical structure comparison; no direct head-to-head experimental data available in public domain

Why This Matters

In triazole-based inhibitor design, the methylation state directly controls ligand-target hydrogen bonding and binding mode, making regioisomeric purity essential for obtaining valid SAR correlations.

Chiral Scaffold in Glycosidase Inhibitor Libraries

The (pyrrolidin-2-yl)triazole scaffold class, to which the target compound belongs, has been validated as a privileged structure for discovering potent α-fucosidase inhibitors, with library screening yielding a lead compound exhibiting a Ki of 4 nM [1]. The 4-methoxypyrrolidine unit introduces a chiral center that can be exploited to generate stereochemically defined compound libraries for in-situ screening against glycosidases [2]. The target compound's specific substitution pattern (4-methoxy + 5-methyl) represents a distinct stereoelectronic variant within this validated inhibitor class.

Class Activity

Class-level inference

Class precedent: α-fucosidase Ki 4 nM

Supports chiral library design for glycosidase inhibitor discovery

No direct data for target compound; class-level validation

Evidence Dimension	Class-level inhibitory activity
Target Compound Data	No direct Ki/IC50 data available for the specific compound; belongs to the (pyrrolidin-2-yl)triazole class
Comparator Or Baseline	Best-in-class pyrrolidine-triazole α-fucosidase inhibitor: Ki = 4 nM [1]
Quantified Difference	N/A for target compound; class precedent demonstrates nanomolar potency achievable
Conditions	In situ click chemistry screening against α-fucosidase (Org Biomol Chem, 2014)

Why This Matters

The target compound is a logical scaffold for generating new glycosidase inhibitor libraries via combinatorial click chemistry, with a demonstrated class precedent for single-digit nanomolar potency.

• [1] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014 Aug 21;12(31):5898-904. View Source
• [2] Martínez-Bailén M, et al. Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur J Med Chem. 2017 Sep 29;138:532-542. View Source

Validated Application Scenarios

Stereospecific Medicinal Chemistry Building Block

The compound's chiral 4-methoxypyrrolidine core, combined with a methyl-substituted 1,2,4-triazole ring, provides a stereochemically defined scaffold for constructing compound libraries targeting enzymes with chiral binding pockets, such as glycosidases or kinases. Its NLT 97% purity and ISO-certified production support reproducible library synthesis and structure-activity relationship exploration, leveraging the validated (pyrrolidin-2-yl)triazole class which has produced nanomolar inhibitors [1].

Regioisomer-Specific QC Reference Standard

The distinct 5-methyl-3-(4-methoxypyrrolidin-2-yl)-1H-1,2,4-triazole regiochemistry makes this compound suitable as a reference standard for analytical method development, especially when distinguishing it from the des-methyl or non-methoxylated analogs during HPLC purity analysis or mass spectrometry-based quality control in pharmaceutical development .

PDE/mGluR5 Probe Synthesis Precursor

Fused pyrrolidine-1,2,4-triazole derivatives are patented as modulators of mGluR5 [2], and structural analogs of the 4-methoxypyrrolidine-triazole chemotype exhibit nanomolar PDE10A inhibition (IC50 = 12 nM for an advanced analog) . This target compound, with its specific methoxy and methyl substitution pattern, serves as a versatile late-stage divergent intermediate for synthesizing tool compounds to investigate these neurological targets, where subtle substitution changes profoundly impact isoform selectivity.

Application

Selection Property

Validation Focus

Stereospecific library synthesis

Chiral 4-methoxypyrrolidine scaffold; regioisomeric purity

Chiral identity (NMR/HPLC); enantiomeric purity

Regioisomer-specific QC reference

Defined 5-methyl-1,2,4-triazole regioisomer

HPLC method for regioisomer separation; MS identity confirmation

Neurological target probe synthesis

Pyrrolidine-triazole chemotype with methoxy/methyl pattern

PDE/mGluR isoform selectivity profiling; target engagement

• [1] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014;12(31):5898-904. View Source
• [2] Granberg K, et al. Fused pyrrolidine 1,2,4-triazole derivatives as modulators of mGluR5. Patent WO 2009/050112 A1. 2009. View Source